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Compound of Interest

Compound Name: 7-bromoheptanoyl Chloride

Cat. No.: B8726248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-bromoheptanoyl chloride, a key

bifunctional reagent in organic synthesis and pharmaceutical development. This document

outlines its chemical and physical properties, detailed experimental protocols for its synthesis

and common reactions, and its application in modern drug discovery, particularly in the

formation of Proteolysis Targeting Chimeras (PROTACs).

Core Properties of 7-Bromoheptanoyl Chloride
7-Bromoheptanoyl chloride is a versatile chemical intermediate, characterized by a seven-

carbon chain functionalized with a terminal bromine atom and a highly reactive acyl chloride

group. This dual reactivity makes it an ideal linker molecule for conjugating different molecular

moieties.
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Property Data Reference(s)

Molecular Formula C₇H₁₂BrClO [1]

Molecular Weight 227.52 g/mol [1]

CAS Number 50733-91-0 [2][3]

Appearance Clear Oil [4]

Boiling Point 90 °C at 0.3 Torr [5]

Density ~1.372 g/cm³ (Predicted) [5]

InChI Key
ITVRBQPTSLQOKK-

UHFFFAOYSA-N
[1]

Canonical SMILES C(CCCBr)CCC(=O)Cl [1]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions of 7-bromoheptanoyl chloride are

provided below. These protocols are derived from established synthetic methods.

Synthesis of 7-Bromoheptanoyl Chloride
The synthesis of 7-bromoheptanoyl chloride is typically achieved by the conversion of 7-

bromoheptanoic acid using a chlorinating agent. Two common and effective methods are

detailed here.

Method 1: Using Thionyl Chloride

This protocol involves the reaction of 7-bromoheptanoic acid with thionyl chloride (SOCl₂).

Materials:

7-bromoheptanoic acid

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM)
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Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar quantities of 7-bromoheptanoic acid and thionyl chloride in anhydrous

dichloromethane.

The reaction mixture is refluxed for 4-6 hours under an inert atmosphere (e.g., nitrogen or

argon).[4]

After the reaction is complete, the excess thionyl chloride and dichloromethane are

removed under reduced pressure.

The crude 7-bromoheptanoyl chloride is then purified by fractional distillation to yield the

final product.[4]

Method 2: Using Oxalyl Chloride and DMF (Catalyst)

This method employs oxalyl chloride in the presence of a catalytic amount of N,N-

dimethylformamide (DMF).

Materials:

7-bromoheptanoic acid

Oxalyl chloride ((COCl)₂)

N,N-dimethylformamide (DMF)

Anhydrous dichloromethane (DCM)

Procedure:

Dissolve 7-bromoheptanoic acid in anhydrous dichloromethane in a flask maintained at 20

°C.[5]

Add a catalytic amount of DMF to the solution.
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Slowly add oxalyl chloride to the mixture. Effervescence (evolution of CO and CO₂ gas)

will be observed.

Stir the reaction mixture at 20 °C for approximately 2 hours.[5]

Upon completion, the solvent and volatile byproducts are removed under reduced

pressure to yield 7-bromoheptanoyl chloride.[4]
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Synthesis of 7-bromoheptanoyl chloride.

Key Reactions and Applications
7-Bromoheptanoyl chloride's utility stems from its two reactive sites. The acyl chloride is

susceptible to nucleophilic acyl substitution, while the terminal bromine allows for reactions like

nucleophilic substitution or cross-coupling.
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1. Nucleophilic Acyl Substitution

The acyl chloride group readily reacts with nucleophiles such as amines, alcohols, and thiols to

form amides, esters, and thioesters, respectively.

General Protocol for Amide Formation:

Dissolve the amine-containing substrate in an anhydrous solvent like dichloromethane.

Add a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the HCl

byproduct.[4]

Slowly add 7-bromoheptanoyl chloride to the solution, typically at a reduced

temperature (e.g., 0 °C) to control the reaction rate.

Allow the reaction to warm to room temperature and stir until completion.

The resulting amide can be isolated and purified using standard techniques like extraction

and chromatography.

2. Friedel-Crafts Acylation

This reaction involves the acylation of an aromatic ring with 7-bromoheptanoyl chloride in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to form an aryl ketone.[4]

General Protocol:

Suspend anhydrous aluminum chloride in an inert solvent (e.g., dichloromethane) in a

flask under an inert atmosphere and cool to 0 °C.

Slowly add 7-bromoheptanoyl chloride to the suspension.

Add the aromatic substrate dropwise to the reaction mixture.[6]

After the addition is complete, allow the reaction to stir at room temperature for a specified

time.
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The reaction is then quenched by carefully pouring it into a mixture of ice and

concentrated HCl.[6]

The organic layer is separated, washed, dried, and concentrated. The product is purified

by chromatography or recrystallization.

Friedel-Crafts Acylation Pathway
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Mechanism of Friedel-Crafts acylation.

Application in Drug Development: PROTACs
A significant application of 7-bromoheptanoyl chloride is in the synthesis of PROTACs. These

are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin ligase, leading
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to the target's degradation. 7-Bromoheptanoyl chloride can serve as a versatile linker,

connecting the target-binding ligand to the E3 ligase-binding ligand.

The synthesis involves a sequential reaction pathway. First, the acyl chloride end of 7-
bromoheptanoyl chloride reacts with a nucleophilic group on one of the ligands (e.g., an

amine on the E3 ligase ligand) via nucleophilic acyl substitution. Subsequently, the terminal

bromine is displaced by a nucleophile on the second ligand (e.g., a phenol on the target-

binding ligand) to complete the PROTAC structure.
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Role of 7-bromoheptanoyl chloride in PROTAC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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